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Compound of Interest

1-(2-Chlorophenyl)but-3-EN-1-
Compound Name:
amine

Cat. No.: B12041297

Get Quote

\ J

Document Control:

CAS Registry Number: 698378-72-2 (Specific to (1R)-isomer; applicable to racemate)[1]

Chemical Family: Homoallylic Amine / Chlorinated Aromatic[1]

Molecular Formula:

[1]

Molecular Weight: 181.66 g/mol [1]

Part 1: Critical Hazard Architecture (The "Why")

Standard SDSs classify based on established data.[2] For research intermediates, we must
derive hazards from Structure-Activity Relationships (SAR).[1] This molecule combines a
reactive primary amine, a terminal alkene, and a lipophilic chlorinated ring.[1]

Functional Group Hazard Analysis

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12041297#bc-rfq
http://orgsyn.org/demo.aspx?prep=v93p0272
http://orgsyn.org/demo.aspx?prep=v93p0272
http://orgsyn.org/demo.aspx?prep=v93p0272
http://orgsyn.org/demo.aspx?prep=v93p0272
https://www.fishersci.com/store/msds?partNumber=AAL2015703&productDescription=3-BUTEN-1-AMINE+1G&vendorId=VN00024248&countryCode=US&language=en
http://orgsyn.org/demo.aspx?prep=v93p0272
http://orgsyn.org/demo.aspx?prep=v93p0272
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12041297?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Moiety

Associated Risk

Mechanism of Action

Primary Amine (-NH-2)

Corrosivity / Basicity

High pKa (~9-10) leads to
saponification of skin lipids and
severe chemical burns.[1]
Rapidly absorbs atmospheric
COz2 to form carbamates (solid

precipitates).

Terminal Alkene (-CH=CH3)

Reactivity / Polymerization

Susceptible to radical
polymerization or oxidation to
epoxides/peroxides if stored

improperly.

Ortho-Chloro Phenyl

Lipophilicity / Bioaccumulation

The halogen increases lipid
solubility, facilitating rapid
dermal absorption and blood-
brain barrier penetration
compared to non-halogenated

analogs.[1]

GHS Classification (Derived)[1]

» Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

o Acute Toxicity (Oral/Inhalation): Category 4 (Harmful if swallowed). Note: While less volatile

than allylamine, the structural homology suggests potential cardiovascular toxicity.[1][3]

¢ Sensitization: Potential Skin Sensitizer (due to benzylic amine reactivity).

Part 2: Physicochemical Data & Stability[1]

Understanding the physical state is a prerequisite for selecting engineering controls.
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Value
Property . . Operational Implication
(Predicted/Experimental)

Viscosity changes indicate

Physical State Colorless to pale yellow oil o o
oxidation/polymerization.[1]
N ) Low vapor pressure at RT, but
Boiling Point ~240-250°C (at 760 mmHgQ) ) )
aerosols are highly toxic.[1]
Combustible, not Flammable.
Flash Point >100°C (Predicted) [1] Pre-heat required for
ignition.
Incompatible with weak acids;
pKa ~9.5 (Conjugate acid) requires strong base for
extraction.
) Denser than water; sinks in
Density ~1.1 g/cm?3

aqueous extractions.

Part 3: Advanced Handling Protocols
The "Inert Chain of Custody"

This compound is hygroscopic and CO:z-sensitive. Exposure to air causes "amine blush" (white
crust formation), altering stoichiometry in sensitive catalytic reactions.[1]

Protocol: Inert Liquid Transfer
e Purge: Flush receiver flask with Argon for 5 minutes.
o Pressure: Maintain slight positive pressure in the source container.

o Transfer: Use a gastight syringe (borosilicate glass) with a PTFE-tipped plunger. Avoid
standard rubber plungers as chlorinated amines can swell elastomers.[1]

o Seal: Parafilm is insufficient. Use Teflon tape under electrical tape for long-term storage
seals.
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Visualization: Handling Decision Matrix

The following diagram outlines the decision logic for handling this compound based on the
operation scale.

Operation Start: 1-(2-Chlorophenyl)but-3-en-1-amine

Check Scale & State

N

<100 mg (Analytical) > 100 mg (Synthesis/Purification)

Fume Hood (Sash < 18 inches) Schlenk Line / Inert Atmosphere

Double Nitrile Gloves Laminate Barrier Gloves

Open Vessel Permitted Closed System Transfer
(Short Duration) (Cannula/Syringe)

Quench: Dilute HCI -> Organic Waste

Click to download full resolution via product page

Figure 1: Decision matrix for engineering controls based on experimental scale.

Part 4: Synthesis & Purification Safety

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12041297/docs?utm_src=pdf-body-img#strategic-safety-handling-profile-1-2-chlorophenyl-but-3-en-1-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12041297?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This compound is typically synthesized via the allylation of 2-chlorobenzaldehyde imines. The
workup of this reaction presents specific hazards.

Reaction Quench Protocol

If synthesized using allylboron or allyl-metal reagents, the reaction mixture contains reactive
organometallics.[1]

e Cooling: Cool reaction vessel to 0°C.
» Hydrolysis: Add saturated aqueous

dropwise. Warning: Exothermic evolution of gas.

o Extraction: The amine may be protonated (water-soluble) or free base (organic soluble)
depending on pH.

o To isolate: Adjust pH to >12 using NaOH. Extract into DCM or EtOAc.

Purification (Chromatography)[1]

o Stationary Phase Interaction: Primary amines streak on silica gel due to hydrogen bonding
with silanols.

e Modifier: Use 1% Triethylamine (EtsN) or 1%

in the eluent to deactivate silica.[1]

e Hazard: Eluents containing

release ammonia gas. Do not rotovap these fractions outside a fume hood.[1]

Part 5: Emergency Response & Toxicology[1]
Exposure Response

o Skin Contact:Do NOT use vinegar. While acid neutralizes amines, the heat of neutralization
can exacerbate the burn.
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o Action: Flush with tepid water for 15 minutes. Use PEG-400 (Polyethylene Glycol) swab if
available to solubilize the lipophilic amine, then wash with soap.[1]

o Eye Contact: Immediate irrigation is critical. The basicity causes saponification of the cornea
(liquefaction necrosis), which is deeper and more damaging than acid burns.

Metabolic Pathway & Degradation

Understanding how the body (or the environment) breaks this down aids in toxicity prediction.

[ o o o o o o o o o o o o o o o o

Epoxide Formation
(Alkene oxidation)

! N-Hydroxylation |
! (Toxic Metabolite) :
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Figure 2: Hypothetical metabolic activation pathways.[1] The epoxide metabolite represents a
potential alkylating hazard.[1]

Part 6: Storage Specifications

To maintain >98% purity for asymmetric catalysis applications:

Atmosphere: Argon or Nitrogen (Argon preferred due to density).

Temperature: 2°C to 8°C (Refrigerated).

Container: Amber glass (protects from UV-initiated radical polymerization of the alkene).

Shelf Life: Re-test purity every 6 months. Look for yellowing (oxidation) or white crust
(carbamates).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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